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Compound of Interest

Compound Name: 2,3-Thiophenedicarboxaldehyde

Cat. No.: B186593 Get Quote

An In-depth Technical Guide to 2,3-
Thiophenedicarboxaldehyde
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-Thiophenedicarboxaldehyde, tailored for researchers, scientists, and

professionals in drug development.

Core Properties and Identifiers
2,3-Thiophenedicarboxaldehyde is a heterocyclic organic compound featuring a thiophene

ring substituted with two aldehyde groups at the 2 and 3 positions.[1][2] This structure imparts

unique reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[2] It is also known as 2,3-diformylthiophene or

thiophene-2,3-dicarbaldehyde.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3-Thiophenedicarboxaldehyde is

presented in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₆H₄O₂S [2][3]

Molecular Weight 140.16 g/mol [2][3]

CAS Number 932-41-2 [2][3]

Appearance
White to light yellow powder or

crystal
[2]

Melting Point 76-81 °C [1][2][4]

Boiling Point 134 °C at 22 mmHg [2]

Purity ≥ 98% (GC) [2]

MDL Number MFCD00209616 [2]

PubChem CID 573752 [3]

Stability and Storage
For long-term stability, 2,3-Thiophenedicarboxaldehyde should be stored at 2-8°C in a tightly

sealed container, preferably under an inert atmosphere such as nitrogen or argon, and

protected from light and moisture.[2][5] The compound is sensitive to air and can degrade over

time through oxidation.[5] It is incompatible with strong oxidizing agents, strong bases, and

strong reducing agents.[5]

Spectroscopic Data
While detailed spectra require access to specialized databases, the following provides an

overview of expected spectroscopic characteristics.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals

corresponding to the two aldehyde protons and the two protons on the thiophene ring.[3]

¹³C NMR Spectroscopy: The carbon NMR spectrum will exhibit signals for the two carbonyl

carbons of the aldehyde groups and the four carbons of the thiophene ring.[3]
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Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption

bands corresponding to the C=O stretching of the aldehyde groups, typically in the region of

1660-1700 cm⁻¹. Other characteristic peaks will include C-H stretching of the aromatic ring

and C-S stretching of the thiophene ring.[6][7][8]

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound. Fragmentation patterns are expected to involve the loss

of CO and other characteristic fragments from the thiophene ring.[9][10]

Chemical Synthesis
A common method for the preparation of 2,3-Thiophenedicarboxaldehyde involves a two-

step process starting from 2,3-dimethylthiophene. This process includes a bromination reaction

followed by a Sommelet reaction.[1]

Experimental Protocol: Synthesis of 2,3-
Thiophenedicarboxaldehyde
Step 1: Synthesis of 2,3-Di(bromomethyl)thiophene

Dissolve 2,3-dimethylthiophene (0.10 mol) and benzoyl peroxide (1.0 mmol) in carbon

tetrachloride (80 mL).

Heat the mixture to reflux with vigorous stirring.

Slowly add a mixture of N-bromosuccinimide (0.2 mol) and benzoyl peroxide (1.0 mmol) in

portions.

Continue the reaction for 3 hours after the addition is complete.

Cool the reaction mixture to room temperature and filter to remove the succinimide

byproduct.

Wash the filtrate with water, sodium bicarbonate solution, and sodium chloride solution.

Dry the organic layer with anhydrous potassium carbonate and evaporate the solvent under

reduced pressure.
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Purify the crude product by vacuum distillation to obtain 2,3-di(bromomethyl)thiophene as a

solid.[1]

Step 2: Synthesis of 2,3-Thiophenedicarboxaldehyde (Sommelet Reaction)

Dissolve 2,3-bis(bromomethyl)thiophene (0.05 mol) in chloroform (150 mL).

Add hexamethylenetetramine (0.11 mol) to the solution.

Heat the mixture to reflux for 3-4 hours.

After cooling, add water (100 mL) and continue stirring.

Acidify the mixture with hydrochloric acid and heat under reflux for 1 hour.

Cool the reaction mixture and separate the organic layer.

Extract the aqueous layer with a suitable organic solvent.

Combine the organic layers, wash with water, and dry over a suitable drying agent.

Remove the solvent under reduced pressure to yield the crude 2,3-
Thiophenedicarboxaldehyde.

The crude product can be further purified by recrystallization or column chromatography.[11]

Synthesis Workflow Diagram
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Synthesis of 2,3-Thiophenedicarboxaldehyde
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Caption: Workflow for the synthesis of 2,3-Thiophenedicarboxaldehyde.

Reactivity and Applications
The two aldehyde groups of 2,3-Thiophenedicarboxaldehyde are reactive and can participate

in various chemical transformations, including condensation and cyclization reactions.[2] This

reactivity makes it a versatile building block in organic synthesis.
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General Reactivity
The reactivity of the aldehyde groups is influenced by the electron-donating nature of the

thiophene ring. Thiophene is more aromatic and less electronegative than its furan counterpart,

which can slightly decrease the partial positive charge on the carbonyl carbons, potentially

affecting their reactivity towards nucleophiles.[12] The primary reactions involve nucleophilic

attack at the electrophilic carbonyl carbon.[12]

Applications in Research and Development
2,3-Thiophenedicarboxaldehyde is utilized in several areas of research and development:

Organic Synthesis: It serves as a precursor for the synthesis of a wide range of more

complex molecules.[2]

Pharmaceuticals and Agrochemicals: The thiophene moiety is a key structural component in

many biologically active compounds.[2][13][14]

Material Science: It is used in the development of conductive polymers and other electronic

materials.[2]

Fluorescent Dyes: The compound is employed in the synthesis of fluorescent dyes for

various applications.[2]

Logical Relationships in Reactivity
The chemical behavior of 2,3-Thiophenedicarboxaldehyde is governed by the interplay

between the aromatic thiophene core and the two aldehyde functional groups.
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Reactivity Profile of 2,3-Thiophenedicarboxaldehyde
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Caption: Logical relationships governing the reactivity of 2,3-Thiophenedicarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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